Cas no 20013-22-3 (Caulophylline hydriodide)

• Product Name: Caulophylline hydriodide
• CAS No: 20013-22-3
• MF: C₁₂H₁₇IN₂O
• MW: 332.180655241013
• CID: 51447
• PubChem ID: 29907
• Update Time: 2025-04-18

Caulophylline hydriodide Chemical and Physical Properties

Names and Identifiers

• Caulophylline hydriodide
• N-Methylcytisine hydriodide
• (1R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one hydriodide
• (-)-7R:9S-Caulophylline hydrogen iodide
• (1R)-3-Methyl-1,2,3,4,5,6-hexahydro-1r,5c-methano-pyrido[1,2-a][1,5]diazocin-8-on,Hydroiodid
• (1R)-3-methyl-1,2,3,4,5,6-hexahydro-1r,5c-methano-pyrido[1,2-a][1,5]diazocin-8-one,hydriodide
• C12H17N2O.I
• Caulophylline,monohydriodide
• Caulophylline,monohydriodide (8CI)
• CYTISINE,12-METHYL-,HYDROGEN IODIDE
• N-methylcytisine,monohydroiodide,(1R-cis)-isomer
• 13-methyl-11-aza-7-azoniatricyclo[7.3.1.02, 7]trideca-2, 4-dien-6-one;iodide
• 13-methyl-11-aza-7-azoniatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one;iodide
• CYTISINE, 12-METHYL-, HYDROGEN IODIDE
• 20013-22-3
• Caulophylline, monohydriodide

• Inchi： 1S/C12H16N2O.HI/c1-8-9-5-13-6-10(8)11-3-2-4-12(15)14(11)7-9;/h2-4,8-10,13H,5-7H2,1H3;1H
• InChI Key： DPRCHJCFEKIYQJ-UHFFFAOYSA-N
• SMILES： [I-].O=C1C=CC=C2C3CNCC(C[NH+]21)C3C

Computed Properties

• Exact Mass: 332.03900
• Monoisotopic Mass: 332.038556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.5

Experimental Properties

• Boiling Point: 408.9°C at 760 mmHg
• Flash Point: 201.1°C
• PSA: 34.03000
• LogP: 2.12800